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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577

An In-depth Technical Guide to N-Chloroacetyl-DL-alanine

This technical guide provides comprehensive information on the physicochemical properties
and relevant experimental methodologies for N-Chloroacetyl-DL-alanine, an important alanine
derivative used in peptide synthesis and as an intermediate in the development of
pharmaceutical compounds.[1][2] This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

N-Chloroacetyl-DL-alanine is a white to almost white solid, appearing as a powder or
crystalline substance at room temperature (20°C).[3][4] It is recognized for its role as a key
intermediate in the production of modified amino acids.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of N-Chloroacetyl-DL-alanine.
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Property Value Reference
. . 124.0to 127.0 °C (125 °C
Melting Point [31[4][5]
referenced)
Molecular Formula CsHsCINOs3 [3][6]
Molecular Weight 165.57 g/mol [3]
) >98.0% (by Neutralization
Purity o [4]
Titration)
CAS Registry Number 1190-32-5 [3]

Experimental Protocols

Detailed methodologies are crucial for the accurate synthesis, purification, and characterization
of N-Chloroacetyl-DL-alanine. The following sections describe a generalized protocol for its
synthesis via N-acylation and a standard method for melting point determination.

Synthesis of N-Chloroacetyl-DL-alanine

The synthesis of N-acyl-alanine derivatives typically involves the acylation of the amino group
of DL-alanine. A common approach is a modified Schotten-Baumann reaction, which is
effective for the N-acylation of amino acids.[7] The following is a generalized protocol that can
be adapted for the synthesis of N-Chloroacetyl-DL-alanine.

Materials:

DL-Alanine

Chloroacetyl chloride

Sodium hydroxide (or another suitable base like triethylamine)

Dichloromethane (DCM) or another suitable solvent

Hydrochloric acid
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Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer,
dropping funnel, ice bath)

Procedure:

Dissolution: DL-alanine (1.0 equivalent) is dissolved in an agqueous solution of sodium
hydroxide or suspended in a solvent like DCM.

Cooling: The mixture is cooled in an ice bath to 0-5°C to control the exothermic reaction.

Acylation: Chloroacetyl chloride (1.1 equivalents) is added dropwise to the cooled solution
while stirring vigorously. The temperature and pH (if aqueous) are carefully maintained.

Reaction: The reaction is allowed to warm to room temperature and stirred for several hours
(typically 12-18) until completion.[8] Reaction progress can be monitored using Thin Layer
Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is acidified with hydrochloric acid to
precipitate the N-Chloroacetyl-DL-alanine product.

Purification: The crude product is isolated by filtration, washed with cold water, and can be
further purified by recrystallization from a suitable solvent system to achieve high purity.

Melting Point Determination

The melting point is a critical parameter for assessing the purity of a crystalline solid.

Apparatus:

Melting point apparatus (digital or oil bath)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:
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e Sample Preparation: A small amount of the dry, purified N-Chloroacetyl-DL-alanine is finely
powdered using a mortar and pestle.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm.

» Measurement: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated rapidly to a temperature about 15-20°C below the expected
melting point (125°C). Then, the heating rate is reduced to 1-2°C per minute to allow for
accurate observation.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted into a clear liquid. A sharp
melting range (e.g., 1-2°C) is indicative of high purity.

Workflow and Pathway Diagrams

To visualize the experimental and logical flow, the following diagrams are provided in DOT
language.
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Caption: Workflow for the synthesis and purification of N-Chloroacetyl-DL-alanine.
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Application in Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Chloroacetyl-DL-alanine melting point and physical
state]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-melting-point-
and-physical-state]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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